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Compound of Interest

Compound Name: 4,5-Dibromo-2-furoic acid

Cat. No.: B039660 Get Quote

In-Depth Technical Guide: 4,5-Dibromo-2-furoic
acid
This technical guide provides a comprehensive overview of the chemical and physical

properties of 4,5-Dibromo-2-furoic acid, alongside a detailed, plausible experimental protocol

for its synthesis. This document is intended for researchers, scientists, and professionals in the

field of drug development and chemical synthesis.

Core Chemical Data
4,5-Dibromo-2-furoic acid is a halogenated derivative of furoic acid. Its key quantitative data

are summarized in the table below for ease of reference.
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Property Value Source

Molecular Formula C₅H₂Br₂O₃ [1][2][3][4][5]

Molecular Weight 269.88 g/mol [1][2][3][4][5]

CAS Number 2434-03-9 [1][2][3][4][5]

Appearance Solid [2][4]

Melting Point 169-173 °C [2][4]

InChI Key
BHUVICYZDBUMIU-

UHFFFAOYSA-N
[1][2][4]

Canonical SMILES C1=C(OC(=C1Br)Br)C(=O)O [1]

Synthesis of 4,5-Dibromo-2-furoic acid
While a specific, detailed experimental protocol for the synthesis of 4,5-Dibromo-2-furoic acid
is not readily available in the provided search results, a plausible synthesis route can be

inferred from the general chemistry of furoic acid and its derivatives. The most direct method

would involve the electrophilic bromination of 2-furoic acid. The following is a representative,

hypothetical protocol based on standard organic chemistry principles.

Experimental Protocol: Bromination of 2-Furoic Acid
Objective: To synthesize 4,5-Dibromo-2-furoic acid via the direct bromination of 2-furoic acid.

Materials:

2-Furoic acid

Liquid bromine (Br₂)

A suitable inert solvent (e.g., Dichloromethane, Carbon tetrachloride)

Sodium thiosulfate solution (for quenching)

Sodium bicarbonate solution (for workup)
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Hydrochloric acid (for acidification)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, etc.)

Magnetic stirrer and heating mantle

Ice bath

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, a dropping funnel,

and a condenser, dissolve 2-furoic acid in a suitable inert solvent.

Bromination: Cool the solution in an ice bath. Slowly add a stoichiometric amount of liquid

bromine (2 equivalents) from the dropping funnel to the stirred solution. The reaction is

exothermic and should be controlled by the rate of addition and the ice bath.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at room

temperature. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Quenching: Once the reaction is complete, quench the excess bromine by adding a

saturated solution of sodium thiosulfate until the red-brown color of bromine disappears.

Workup: Transfer the mixture to a separatory funnel. Wash the organic layer with a saturated

sodium bicarbonate solution to remove any unreacted starting material and the acidic

byproducts. The desired product, being a carboxylic acid, will move to the aqueous layer as

its sodium salt.

Isolation: Separate the aqueous layer and acidify it with hydrochloric acid until the product

precipitates out.

Purification: Collect the solid product by vacuum filtration, wash it with cold water, and dry it.

Further purification can be achieved by recrystallization from an appropriate solvent system.
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Characterization: Confirm the identity and purity of the synthesized 4,5-Dibromo-2-furoic
acid using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared

(IR) spectroscopy, and Mass Spectrometry (MS), and by measuring its melting point.

Logical Workflow for Synthesis
The following diagram illustrates the logical workflow for the synthesis of 4,5-Dibromo-2-furoic
acid from 2-furoic acid.
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Caption: Synthesis workflow for 4,5-Dibromo-2-furoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b039660#4-5-dibromo-2-furoic-acid-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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